
Lithium Arsenate: A Comprehensive Technical
Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Lithium arsenate

Cat. No.: B082853 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of lithium arsenate (Li₃AsO₄), a compound

of significant interest in various research and development sectors. This document is intended

for researchers, scientists, and drug development professionals, offering detailed information

on its chemical identity, physical and chemical properties, safety protocols, and handling

procedures.

Chemical Identification
Identifier Value

Chemical Name Lithium Arsenate

CAS Number 13478-14-3[1][2]

Molecular Formula Li₃AsO₄[1][3]

Molecular Weight 159.74 g/mol [2][3]

Synonyms
Trilithium arsenate, Arsenic acid (H₃AsO₄),

trilithium salt[2][3][4]

Physical and Chemical Properties
A summary of the key physical and chemical properties of lithium arsenate is presented

below.
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Property Value

Appearance White powder[2]

Density 3.07 g/cm³[2][5]

Melting Point 35°C[3]

Water Solubility Insoluble in water[2][5]

Solubility Soluble in dilute acetic acid[2][5]

Material Safety Data
The following table summarizes the key safety information for lithium arsenate, based on its

Safety Data Sheet (SDS).

Hazard Identification GHS Classification

Acute Toxicity, Oral Toxic if swallowed (H301)[4][6]

Acute Toxicity, Inhalation Toxic if inhaled (H331)[4][6]

Carcinogenicity May cause cancer (H350)[4][6][7]

Hazardous to the Aquatic Environment, Acute

Hazard
Very toxic to aquatic life (H400)[4][6]

Hazardous to the Aquatic Environment, Long-

Term Hazard

Very toxic to aquatic life with long lasting effects

(H410)[6][7]

Experimental Protocols
Handling and Storage
Personal Protective Equipment (PPE):

Hand Protection: Wear appropriate chemical-resistant gloves.

Eye Protection: Use chemical safety goggles and/or a full-face shield.
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Skin and Body Protection: Wear a chemical-resistant apron or other impervious clothing.

Respiratory Protection: Use a NIOSH-approved respirator with appropriate cartridges for

arsenic compounds if inhalation of dust is possible.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.

Use a closed system for transfers and reactions whenever possible.

Handling Procedures:

Obtain special instructions before use.[8]

Do not handle until all safety precautions have been read and understood.[8]

Avoid creating dust.

Wash hands thoroughly after handling.[8]

Do not eat, drink, or smoke in the work area.[8]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Store away from incompatible materials.

Store locked up.[8]

First-Aid Measures
If Swallowed: Immediately call a POISON CENTER or doctor/physician. Rinse mouth.[8]

If Inhaled: Remove victim to fresh air and keep at rest in a position comfortable for breathing.

Call a POISON CENTER or doctor/physician.[8]
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In Case of Skin Contact: Wash off immediately with plenty of water for at least 15 minutes.

Immediate medical attention is required.[8]

In Case of Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at

least 15 minutes. Seek immediate medical advice.[8]

Disposal
Dispose of contents/container to an approved waste disposal plant.[8]

Disposal must be in accordance with all applicable federal, state, and local regulations.

Do not allow product to enter drains or waterways.[8]

Logical Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of lithium arsenate,

from acquisition to disposal.
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Caption: Safe handling workflow for lithium arsenate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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